Cas no 1078492-16-6 (Carbinoxamine fumarate)

• Product Name: Carbinoxamine fumarate
• CAS No: 1078492-16-6
• MF: C₂₀H₂₃ClN₂O₅
• MW: 406.860024690628
• CID: 5176350
• Update Time: 2025-06-12

Carbinoxamine fumarate Chemical and Physical Properties

Names and Identifiers

• Carbinoxamine fumarate
• 2-((4-Chlorophenyl)(pyridin-2-yl)methoxy)-n,n-dimethylethan-1-amine but-2-enedioate

• Inchi： 1S/C16H19ClN2O.C4H4O4/c1-19(2)11-12-20-16(15-5-3-4-10-18-15)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-10,16H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)
• InChI Key： GVNWHCVWDRNXAZ-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C1C=CC(Cl)=CC=1)OCCN(C)C.C(C(=O)O)=CC(=O)O

Additional information on Carbinoxamine fumarate

Carbinoxamine Fumarate (CAS No. 1078492-16-6): A Comprehensive Overview

Carbinoxamine fumarate, a derivative of antihistamines, has garnered significant attention in the field of pharmaceutical chemistry and medicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1078492-16-6, is primarily recognized for its role as an antiallergic agent. Its molecular structure and pharmacological properties have been extensively studied, leading to a deeper understanding of its therapeutic applications and potential.

The chemical name Carbinoxamine fumarate underscores its classification as a fumarate salt of carbinoxamine. Fumarates are widely used in pharmaceuticals due to their stability and improved solubility, which enhances bioavailability. Carbinoxamine itself is an antihistamine that operates by blocking histamine H1 receptors, thereby mitigating symptoms associated with allergic reactions such as itching, sneezing, and runny nose. The fumarate form of carbinoxamine has been optimized to ensure better absorption and efficacy in clinical settings.

Recent research in the field of medicinal chemistry has highlighted the structural modifications that can enhance the pharmacokinetic profile of carbinoxamine fumarate. Studies have demonstrated that the fumarate moiety not only improves solubility but also contributes to the compound's stability under various storage conditions. This has been particularly relevant in formulations intended for long-term use or in regions with varying climatic conditions.

The pharmacological activity of Carbinoxamine fumarate is well-documented in clinical trials, where it has shown efficacy comparable to other first-generation antihistamines. However, its extended-release formulations have recently gained traction due to their ability to provide sustained relief from allergic symptoms. This has opened new avenues for patients who require continuous symptom management without frequent dosing.

Innovations in drug delivery systems have further expanded the applications of carbinoxamine fumarate. Nanotechnology-based formulations have been explored to enhance targeted delivery and reduce side effects such as drowsiness, a common concern with traditional antihistamines. These advancements are particularly promising for patients with chronic allergies who require daily medication.

The synthesis of Carbinoxamine fumarate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled the production of this compound with minimal environmental impact, aligning with global sustainability goals. The use of green chemistry principles has been integrated into its manufacturing process, reducing waste and energy consumption without compromising quality.

Regulatory approvals for carbinoxamine fumarate have been obtained in multiple regions, reflecting its safety and efficacy profile. Regulatory bodies have emphasized the importance of post-marketing surveillance to monitor long-term effects and adverse reactions. This approach ensures that any potential risks are identified promptly and appropriate measures are taken to mitigate them.

The role of Carbinoxamine fumarate in combination therapies is another area of active research. Studies suggest that its synergistic effects with other anti-allergic agents can lead to improved patient outcomes. This has implications for the development of multi-target drugs that address various aspects of allergic reactions simultaneously.

Ethical considerations in drug development are paramount, and carbinoxamine fumarate exemplifies responsible pharmaceutical practices through rigorous testing and transparency in clinical data reporting. Patient safety remains a top priority, and ongoing research aims to refine dosing regimens and identify populations who may benefit most from this compound.

The future prospects for carbinoxamine fumarate are promising, with ongoing investigations into its potential applications beyond traditional allergy management. Emerging evidence suggests that it may have roles in neuroprotective therapies due to its interaction with histaminergic pathways. Such findings could pave the way for novel therapeutic strategies targeting neurological disorders.

In conclusion, Carbinoxamine fumarate (CAS No. 1078492-16-6) represents a significant advancement in antiallergic therapy. Its structural advantages, combined with innovative delivery systems and sustainable manufacturing processes, position it as a cornerstone in modern medicine. As research continues to uncover new applications and refine existing ones, this compound is poised to play an even greater role in enhancing patient care worldwide.